Cas no 1805766-34-0 (3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one
• CAS No: 1805766-34-0
• MF: C₉H₈BrFOS
• MW: 263.126624107361
• CID: 4979089
• Update Time: 2025-05-23

3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one

• Inchi： 1S/C9H8BrFOS/c10-4-3-8(12)7-5-6(11)1-2-9(7)13/h1-2,5,13H,3-4H2
• InChI Key： KLKPSWPNTSDJDW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1S)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1

Additional information on 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one (CAS No. 1805766-34-0)

3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one, identified by its CAS number 1805766-34-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromo substituent, a fluoro group, and a mercaptophenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one aligns with current trends in precision medicine and green chemistry. As the demand for sustainable synthesis methods rises, this compound’s role in catalysis and bioconjugation has become a focal point. Its thiol-reactive properties also make it valuable for protein modification studies, addressing key challenges in biopharmaceutical development.

One of the most frequently searched questions related to CAS 1805766-34-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and acetonitrile, which is critical for its handling in laboratory settings. Additionally, its thermal stability has been investigated for industrial-scale applications, with results suggesting optimal performance below 150°C.

In the context of AI-driven drug discovery, 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one has been flagged as a promising candidate for virtual screening libraries. Its structural diversity allows for scaffold hopping, a technique widely used to optimize lead compounds. This aligns with the broader industry shift toward computational chemistry and machine learning-assisted molecular design.

Another area of interest is the compound’s potential in agrochemical innovation. With the rise of resistance management in crop protection, researchers are evaluating derivatives of 1805766-34-0 for their herbicidal and fungicidal activities. Its electrophilic reactivity enables the synthesis of novel covalent inhibitors, which could address gaps in current pest control strategies.

From a regulatory perspective, 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one is not classified as a hazardous substance under major chemical inventories, making it accessible for academic and industrial research. However, proper safety protocols are recommended due to its thiol-reactive nature. This aspect is frequently highlighted in laboratory safety guidelines and material handling discussions.

The synthesis of CAS 1805766-34-0 typically involves multistep organic reactions, including halogenation and thioetherification. Recent advancements in flow chemistry have improved the yield and scalability of these processes, reducing environmental impact—a key consideration for ESG-compliant manufacturing.

In summary, 3-Bromo-1-(5-fluoro-2-mercaptophenyl)propan-1-one (1805766-34-0) represents a cutting-edge tool for researchers tackling challenges in life sciences and materials chemistry. Its integration into high-throughput screening platforms and green synthesis workflows underscores its relevance in modern scientific innovation.